![molecular formula C9H7B B1273296 5-bromo-1H-indene CAS No. 75476-78-7](/img/structure/B1273296.png)
5-bromo-1H-indene
Overview
Description
5-Bromo-1H-indene is a chemical compound with the molecular formula C9H7Br . It has a molecular weight of 195.06 . The compound contains a total of 18 bonds, including 11 non-H bonds, 7 multiple bonds, 1 double bond, and 6 aromatic bonds. It also features 1 five-membered ring, 1 six-membered ring, and 1 nine-membered ring .
Synthesis Analysis
The synthesis of indene derivatives, including 5-bromo-1H-indene, involves various methods. One approach involves the reaction of 2-(chloromethyl)phenylboronic acid with alkynes in the presence of a Rh(I) catalyst . Another method uses readily available substituted phenols as starting materials in a reaction sequence composed of Pd-catalyzed Suzuki coupling and Ru-catalyzed ring-closing metathesis .
Molecular Structure Analysis
The molecular structure of 5-bromo-1H-indene consists of a five-membered ring fused with a six-membered ring, with a bromine atom attached to the five-membered ring .
Physical And Chemical Properties Analysis
5-Bromo-1H-indene is a solid at room temperature . It should be stored in a dry, cool, and well-ventilated place .
Scientific Research Applications
Antiproliferative/Cytotoxic Activities
5-bromo derivatives of indole phytoalexins, which include 5-bromo-1H-indene, have been synthesized and tested for their antiproliferative/cytotoxic activities on a panel of seven human cancer cell lines . Some analogues showed activity that was better or comparable to that of cisplatin, a common chemotherapy drug .
Cancer Chemoprevention
Indene derivatives, including 5-bromo-1H-indene, have been studied as potential retinoic acid receptor α (RARα) agonists . RARα plays a pivotal role in controlling cellular differentiation and apoptosis, making it an important target for cancer therapy and prevention .
Induction of Cell Differentiation
One specific derivative, 4-((3-isopropoxy-2,3-dihydro-1H-inden-5-yl)-carbamoyl)benzoic acid, showed a great potential to induce the differentiation of NB4 cells . This suggests that 5-bromo-1H-indene could be used to develop new drugs that promote cell differentiation .
Antifungal Activities
Indole phytoalexins, which include 5-bromo-1H-indene, exhibit a wide range of antifungal activities . This suggests potential applications in the development of new antifungal drugs .
Antibacterial Effect
Indole phytoalexins also have a moderate antibacterial effect . This suggests that 5-bromo-1H-indene could be used to develop new antibacterial drugs .
Antiprotozoal Activity
Indole phytoalexins have been found to have antiprotozoal activity . This suggests that 5-bromo-1H-indene could be used to develop new antiprotozoal drugs .
Safety and Hazards
Mechanism of Action
Target of Action
5-Bromo-1H-indene is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives are known to bind with high affinity to multiple receptors, playing a crucial role in cell biology . .
Mode of Action
Indole derivatives, in general, are known to interact with their targets, leading to various changes at the molecular level . These changes can influence a range of biological processes, contributing to the compound’s overall effect.
Biochemical Pathways
They play a significant role in cell biology and have been used as biologically active compounds for the treatment of various disorders .
Pharmacokinetics
The molecular weight of 5-bromo-1h-indene is 19506 , which could potentially influence its bioavailability and pharmacokinetic properties.
Result of Action
Indole derivatives have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that 5-Bromo-1H-indene could potentially have similar effects.
properties
IUPAC Name |
5-bromo-1H-indene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br/c10-9-5-4-7-2-1-3-8(7)6-9/h1,3-6H,2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPZKSAJLIFPVSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC2=C1C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30372666 | |
Record name | 5-bromo-1H-indene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30372666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75476-78-7 | |
Record name | 5-bromo-1H-indene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30372666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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